Cas no 1017082-75-5 (3-methoxy-4-methylbenzamide)

3-methoxy-4-methylbenzamide structure

Product Name:3-methoxy-4-methylbenzamide

CAS No:1017082-75-5

Molecular Formula:C₉H₁₁NO₂

Molecular Weight:165.18914

CID:1130514

PubChem ID:23530633

3-methoxy-4-methylbenzamide Properties

Names and Identifiers

- 3-methoxy-4-methylbenzamide
- 3-methoxy-4-methylbenzoyl amine
- SureCN3340955
- 3-methoxy-4-methyl-benzamide
- CTK6J6687
- SBB070125
- AG-A-61274
- 3-METHOXY-4-METHYLBENZOYL AMINE
- DTXSID60634764
- SCHEMBL3340955
- A800439
- AKOS009039934
- DB-058653
- 3-methoxyl-4-methylbenzamide
- CS-0195862
- MFCD06797809
- E90024
- 1017082-75-5
- +Expand
- InChIKey： PRSZIONFUSZSGJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H11NO2/c1-6-3-4-7(9(10)11)5-8(6)12-2/h3-5H,1-2H3,(H2,10,11)
- SMILES： Cc1ccc(cc1OC)C(=O)N

Computed Properties

Exact Mass: 165.078978594g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 165.078978594g/mol
Heavy Atom Count: 12
Complexity: 170
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Boiling Point: 264.4±33.0 ºC (760 Torr),
Vapor Pressure: 0.0±0.5 mmHg at 25°C
Flash Point: 118.5±21.7 ºC,
Solubility: Slightly soluble (1.6 g/l) (25 º C),
Density: 1.113±0.06 g/cm3 (20 ºC 760 Torr),

3-methoxy-4-methylbenzamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AE18727-250mg	3-METHOXY-4-METHYLBENZOYL AMINE	1017082-75-5	97%	250mg	$117.00	2024-04-20
Aaron	AR008ZXV-1g	3-METHOXY-4-METHYLBENZOYL AMINE	1017082-75-5		1g	$268.00
abcr	AB574400-250mg	3-Methoxy-4-methylbenzamide; .	1017082-75-5		250mg	€162.80	2024-08-02
Alichem	A010004034-250mg	3-Methoxy-4-methylbenzamide	1017082-75-5	97%	250mg	$504.00	2023-09-04
Ambeed	A1246577-1g	3-Methoxy-4-methylbenzamide	1017082-75-5	98%	1g	$268.0
TRC	M334525-50mg	3-Methoxy-4-methylbenzamide	1017082-75-5		50mg	$ 185.00	2022-06-03

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10. POSS-based polyionic liquids for efficient CO2 cycloaddition reactions under solvent- and cocatalyst-free conditions at ambient pressure†

Longqiang Xiao,Yiming Lai,Qianyu Song,Rui Zhao Dalton Trans., 2023,52, 9282-9293

1017082-75-5 (3-methoxy-4-methylbenzamide) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1017082-75-5)3-methoxy-4-methylbenzamide

Purity:99%/99%

Quantity:1g/5g

Price($):241.0/724.0